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Compound of Interest

Compound Name: 1-Propoxyhexane

CAS No.: 53685-78-2

Cat. No.: B12280008

Get Quote

For Immediate Reference: This document provides essential procedures for the safe handling

and proper disposal of 1-propoxyhexane (CAS No. 53685-78-2). Adherence to these

guidelines is critical to ensure personnel safety, environmental compliance, and the integrity of

research operations. As a flammable liquid, 1-propoxyhexane requires specific disposal

protocols to mitigate risks of fire and environmental contamination.

Immediate Safety and Handling Precautions
Before initiating any disposal procedures, it is imperative to handle 1-propoxyhexane in a well-

ventilated area, preferably within a chemical fume hood, and away from any sources of ignition

such as open flames, hot plates, or spark-producing equipment. All personnel handling this

chemical must wear appropriate Personal Protective Equipment (PPE), including:

Eye Protection: Chemical safety goggles or a face shield.

Hand Protection: Chemical-resistant gloves (e.g., nitrile).

Body Protection: A flame-retardant lab coat.
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Hazardous Waste Classification
1-Propoxyhexane is classified as a hazardous waste due to its ignitability. Its flashpoint of

44.6°C is below the 60°C (140°F) threshold for ignitable liquids as defined by the U.S.

Environmental Protection Agency (EPA). Therefore, it must be managed as a D001 hazardous

waste.[1][2]

Property Value Source

CAS Number 53685-78-2 [3][4][5]

Molecular Formula C₉H₂₀O [3][4][5][6]

Flash Point 44.6°C [4][7]

EPA Hazardous Waste Code D001 (Ignitable) [1][2]

Experimental Protocol: Flashpoint Determination
The classification of 1-propoxyhexane as an ignitable hazardous waste is based on the

experimental determination of its flashpoint. The standard method for this determination is the

Pensky-Martens Closed-Cup Test (ASTM D93).

Methodology:

A sample of the 1-propoxyhexane is placed in a test cup of a Pensky-Martens closed-cup

tester.

The lid is closed, and the sample is heated at a slow, constant rate while being stirred.

An ignition source is directed into the cup at regular temperature intervals.

The flashpoint is the lowest temperature at which the application of the ignition source

causes the vapors of the sample to ignite.

Step-by-Step Disposal Protocol
1. Waste Collection:
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Container Selection: Use a designated, leak-proof, and sealable waste container made of a

material compatible with ethers, such as glass or high-density polyethylene (HDPE). The

original container can be reused if it is in good condition and properly relabeled.

Waste Segregation: Collect 1-propoxyhexane waste separately from other waste streams.

Do not mix with incompatible materials such as strong oxidizing agents. It should be

segregated as a non-halogenated organic solvent.

2. Labeling:

As soon as the first drop of waste is added, the container must be clearly labeled with the

words "HAZARDOUS WASTE".

The label must also include the full chemical name ("1-Propoxyhexane"), its CAS number

(53685-78-2), and the hazard characteristic ("Ignitable").

3. Storage (Satellite Accumulation Area):

Store the sealed waste container in a designated Satellite Accumulation Area (SAA) within

the laboratory, at or near the point of generation.

The storage area must be cool, dry, and well-ventilated, away from sources of ignition and

incompatible chemicals.

Ensure the container is kept closed at all times except when adding waste.

4. Arranging for Disposal:

Do not fill the waste container beyond 90% of its capacity to allow for vapor expansion.

Once the container is full or the waste is no longer being generated, contact your institution's

Environmental Health and Safety (EHS) department to schedule a hazardous waste pickup.

Do not dispose of 1-propoxyhexane down the drain or in regular trash.

5. Spill and Contamination Management:

In the event of a spill, evacuate the immediate area and ensure adequate ventilation.
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Wearing appropriate PPE, contain the spill using an inert absorbent material such as

vermiculite, sand, or a commercial sorbent.

Carefully collect the absorbed material using non-sparking tools and place it in the

designated hazardous waste container.

Decontaminate the spill area with a suitable solvent, and collect the cleaning materials as

hazardous waste.

Caption: Workflow for the proper disposal of 1-propoxyhexane.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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